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Compound of Interest

Compound Name: Iomeprol intermediate-1

Cat. No.: B125727 Get Quote

Iomeprol Intermediate-1: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Iomeprol intermediate-1, a key

precursor in the synthesis of the non-ionic, low-osmolar X-ray contrast agent, Iomeprol. This

document details its chemical structure, physicochemical properties, and a comprehensive

experimental protocol for its synthesis.

Chemical Structure and Identification
Iomeprol intermediate-1 is chemically known as 5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-

triiodo-1,3-benzenedicarboxamide. It is a tri-iodinated aromatic compound that serves as a

crucial building block in the manufacturing of Iomeprol.

Chemical Formula: C₁₄H₁₈I₃N₃O₆

Molecular Weight: 705.02 g/mol

CAS Number: 76801-93-9

Synonyms: Iohexol Related Compound B, Ioversol Related Compound A
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Physicochemical Properties
A summary of the key physicochemical properties of Iomeprol intermediate-1 is presented in

the table below. This data is essential for understanding its behavior in various experimental

and manufacturing settings.

Property Value Reference

Appearance
White to off-white crystalline

powder
[1]

Melting Point 195°C (decomposes) [2]

Boiling Point (Predicted) 684.9 ± 55.0 °C [2]

Density (Predicted) 2.386 ± 0.06 g/cm³ [2]

pKa (Predicted) 11.58 ± 0.46 [1]

Solubility
DMSO (Slightly, Heated),

Methanol (Slightly)
[2]

Synthesis of Iomeprol Intermediate-1
The synthesis of Iomeprol intermediate-1 is a critical step in the overall production of

Iomeprol. The most common and industrially significant method involves the iodination of a

precursor molecule, 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide (also known as

ABA).[3]

Experimental Protocol: Continuous Iodination Process
This protocol is based on a continuous process designed for large-scale industrial production,

ensuring high purity and yield.[4]

Starting Material: 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide (ABA) or its

hydrochloride salt (ABA-HCl).[4]

Reagents and Solvents:

Iodine chloride (ICl)
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Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

A suitable quenching reagent (e.g., sodium bisulfite)

A suitable decolorizing reagent (e.g., activated carbon)

Water

Procedure:

Iodination:

The starting material, ABA or ABA-HCl, is continuously fed into a first reactor.

An aqueous solution of iodine chloride is simultaneously added to the reactor.

The reaction is maintained at a pH between approximately 2 and 3 by the controlled

addition of hydrochloric acid.[4]

The temperature of the reactor is kept between 60°C and 90°C.[5]

Quenching:

The reaction mixture from the first reactor continuously flows into a second reactor.

A quenching reagent, such as sodium bisulfite, is added to stop the iodination reaction.[4]

Decolorization:

The quenched reaction mixture is then transferred to a third reactor.

The pH of the mixture is raised to above 4.[4]

A decolorizing reagent, like activated carbon, is added to remove colored impurities.[4]

Crystallization:
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The decolorized mixture moves to a fourth reactor where it is cooled to a temperature

between 25°C and 45°C to induce crystallization of the product.[4]

Filtration and Washing:

The resulting slurry is continuously filtered to separate the crystalline Iomeprol
intermediate-1.

The crystals are washed with water to remove any remaining impurities.[4]

Drying:

The purified crystals are dried under appropriate conditions to yield the final product.

Synthesis Workflow Diagram
The following diagram illustrates the continuous synthesis process for Iomeprol intermediate-
1.
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Caption: Continuous synthesis workflow for Iomeprol intermediate-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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